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Compound of Interest

Compound Name: 3-Methoxyphenoxyacetic acid

Cat. No.: B1294339 Get Quote

Essential Safety and Handling Guide for 3-
Methoxyphenoxyacetic Acid
This guide provides critical safety, handling, and disposal information for laboratory personnel

working with 3-Methoxyphenoxyacetic acid. The procedures outlined are designed to

minimize risk and ensure a safe operational environment for researchers, scientists, and drug

development professionals.

Hazard Summary and Quantitative Data
3-Methoxyphenoxyacetic acid and structurally similar compounds are classified as

hazardous. Adherence to safety protocols is mandatory. The primary hazards include irritation

and potential harm upon contact or ingestion.[1][2][3] Some related methoxy-containing organic

acids are noted to cause severe skin burns and eye damage.[4]

Table 1: Hazard Classification and Physical Properties
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Parameter Value / Classification Source

GHS Classification
Acute Toxicity, Oral
(Category 4)

[1]

Skin Corrosion/Irritation [2][3][4]

Serious Eye Damage/Irritation [2][3][4]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

[2][3]

Signal Word Warning / Danger [1][2][4]

Hazard Statements H302: Harmful if swallowed [1][4]

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation

[2][3][4]

H319: Causes serious eye

irritation
[2][3]

H335: May cause respiratory

irritation
[2][3]

Physical State Solid [2][5]

Appearance Pale brown / White Crystalline [2][6]

Melting Point
65 - 69 °C (for 3-

Methoxyphenylacetic acid)
[5]

| Boiling Point | 306 °C (for 3-Methoxyphenylacetic acid) |[5] |

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against chemical exposure. The following

equipment must be worn at all times when handling 3-Methoxyphenoxyacetic acid.
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Eye and Face Protection: Wear chemical safety goggles with side shields that conform to

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[1][7] For tasks with a

higher risk of splashing, a full-face shield should be worn in addition to goggles.[8][9]

Hand Protection: Use chemical-resistant, impervious gloves made of materials like nitrile or

butyl rubber.[1][10] Inspect gloves for any signs of damage before use.

Body Protection: Wear a chemically resistant lab coat or an impervious apron.[1][8] For

larger quantities or situations with a high risk of exposure, an acid-resistant suit may be

necessary.[8][10] Ensure footwear is closed-toe and does not allow for chemical penetration.

[8]

Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation of dust or vapors.[6][9][11] If a fume

hood is not available or if dust/aerosols are generated, a NIOSH/MSHA-approved respirator

is required.[1][7][10]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Verify that a safety shower and eyewash station are accessible and functional before
beginning work.[1][6][9]
Conduct all handling and weighing operations within a certified chemical fume hood or a
well-ventilated area to control exposure.[9]
Ensure the work area is clean and free of incompatible materials, such as strong oxidizing
agents or bases.[6][11]

2. Handling the Compound:

Don all required PPE before handling the chemical container.
Avoid actions that generate dust, such as scraping or vigorous shaking.[1][5]
When transferring the solid, use a spatula or scoop. Pour liquids carefully and slowly to
prevent splashing.[6]
Keep the container tightly closed when not in use.[1][2][3]
Do not eat, drink, or smoke in the laboratory area.[1]

3. Storage:
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Store the compound in a cool, dry, and well-ventilated area designated for corrosive
materials.[2][6]
Keep the container tightly sealed.[1] Store below eye level to minimize the risk of dropping.
[9][11]
Ensure storage is separate from incompatible chemicals like bases and oxidizers.[6][11]

4. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling is
complete.[1][2][3]
Clean the work surface using appropriate methods.
Remove PPE carefully to avoid cross-contamination.

Disposal Plan
Disposal of 3-Methoxyphenoxyacetic acid and its containers must be treated as hazardous

waste and managed according to institutional and local government regulations.

1. Waste Collection:

Collect all solid waste in a designated, compatible, and clearly labeled hazardous waste
container.[5][12] The label should include the full chemical name and associated hazards.
[12]
Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health & Safety (EHS) department.
Do not dispose of the chemical down the drain or in regular trash.[5]

2. Container Management:

Keep the hazardous waste container securely closed except when adding waste.[12]
Store the waste container in a designated Satellite Accumulation Area (SAA) that is under
the control of laboratory personnel.[12]

3. Final Disposal:

Arrange for pickup and disposal through your institution's EHS department or a licensed
hazardous waste contractor.[1][2][12]
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Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.

Table 2: First Aid and Emergency Response

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious
amounts of water for at least 15 minutes,
holding eyelids apart to ensure thorough
rinsing.[1][2][3][7] Remove contact lenses
if present and easy to do.[1][2][3][7] Seek
immediate medical attention from a
physician or ophthalmologist.[1]

Skin Contact

Remove all contaminated clothing immediately.

[1][13] Wash the affected skin area thoroughly

with large amounts of water.[1][2][13] If skin

irritation occurs or persists, seek medical

attention.[1][2][13]

Inhalation

Relocate the individual to fresh air at once.[1][2]

[13] If breathing is difficult or has stopped,

provide artificial respiration (avoid mouth-to-

mouth).[1][13] Seek immediate medical

attention.[1][13]

Ingestion

Do NOT induce vomiting.[1][4][7] Rinse the

mouth thoroughly with water.[1] Call a physician

or Poison Control Center immediately.[1]

| Spills | Evacuate personnel from the immediate area.[1][5] Wearing full PPE, prevent the spill

from spreading or entering drains.[1][5] Absorb the spill with an inert, non-combustible material

(e.g., diatomite, universal binders) and collect it into a suitable container for hazardous waste

disposal.[1][5] |

Workflow Visualization
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The following diagram illustrates the standard operating procedure for safely handling 3-
Methoxyphenoxyacetic acid, from initial preparation to final disposal.

Safe Handling Workflow: 3-Methoxyphenoxyacetic Acid

1. Preparation
- Verify emergency equipment

- Don full PPE

2. Handling
- Use fume hood

- Avoid dust/aerosols
- Keep container closed

Emergency Procedures
(Spill / Exposure)

 If spill or
 exposure occurs

3. Storage
- Cool, dry, ventilated area

- Segregate from incompatibles

4. Post-Handling
- Decontaminate work area
- Wash hands thoroughly

5. Waste Disposal
- Collect in labeled container

- Arrange EHS pickup

After resolution

Store Unused
Material After Use

Click to download full resolution via product page
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Caption: Workflow for safe handling of 3-Methoxyphenoxyacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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